Cas no 2171696-47-0 (4-(1-benzylpiperidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(1-benzylpiperidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171696-47-0
• MF: C₃₂H₃₅N₃O₅
• MW: 541.637408494949
• CID: 6368928
• PubChem ID: 165535400
• Update Time: 2025-05-20

4-(1-benzylpiperidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzylpiperidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[(1-benzylpiperidin-3-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171696-47-0
• EN300-1516112

• Inchi： 1S/C32H35N3O5/c36-30(37)17-16-29(31(38)33-23-11-8-18-35(20-23)19-22-9-2-1-3-10-22)34-32(39)40-21-28-26-14-6-4-12-24(26)25-13-5-7-15-27(25)28/h1-7,9-10,12-15,23,28-29H,8,11,16-21H2,(H,33,38)(H,34,39)(H,36,37)
• InChI Key： NNTDCZDJERYUHV-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(NC1CN(CC2C=CC=CC=2)CCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 541.25767123g/mol
• Monoisotopic Mass: 541.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 4-(1-benzylpiperidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(1-Benzylpiperidin-3-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

The compound 4-(1-benzylpiperidin-3-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanoic acid, with CAS No 2171696-47-0, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which combines elements of piperidine, fluorenylmethoxycarbonyl (Fmoc), and a butanoic acid backbone. Its unique design makes it a valuable tool in drug discovery and development, particularly in the synthesis of bioactive molecules.

The molecule's structure is characterized by a central butanoic acid chain, which serves as the backbone for two critical substituents: the 1-benzylpiperidin-3-yl group and the Fmoc-amino group. The piperidine ring, a six-membered cyclic amine, is further substituted with a benzyl group at position 1, enhancing its stability and bioavailability. The Fmoc group, a well-known protecting group in peptide synthesis, is attached via an amino linkage to the butanoic acid backbone. This combination not only stabilizes the molecule during synthesis but also imparts unique functional properties that are exploitable in various applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its role in modulating enzyme activity, particularly in the context of protease inhibitors. The Fmoc group's ability to act as a reversible protecting group has been leveraged to design molecules that can selectively inhibit specific enzymes without causing systemic toxicity. Additionally, the compound's structural versatility has been exploited in the creation of bioconjugates for targeted drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and peptide coupling reactions. The use of Fmoc chemistry ensures precise control over the reaction sequence, allowing for high yields and excellent purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and scalable.

The application of this compound extends beyond traditional pharmaceuticals. It has been investigated for its potential in materials science, particularly in the development of self-healing polymers and stimuli-responsive materials. The piperidine moiety's inherent flexibility and reactivity make it an ideal component for designing materials with dynamic properties.

In conclusion, 4-(1-benzylpiperidin-3-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino butanoic acid represents a cutting-edge advancement in organic synthesis. Its unique structure, combined with recent breakthroughs in chemical methodology, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.